Cas no 16721-40-7 (Methyl 1,2,4-triazine-3-carboxylate)

• Product Name: Methyl 1,2,4-triazine-3-carboxylate
• CAS No: 16721-40-7
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 2658592
• PubChem ID: 12225769
• Update Time: 2024-02-27

Methyl 1,2,4-triazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,2,4-triazine-3-carboxylate
• methyl, 1,2,4-triazine-3-carboxylate
• Methyl 1,2,4-triazine-3-carboxylate

• Inchi： 1S/C5H5N3O2/c1-10-5(9)4-6-2-3-7-8-4/h2-3H,1H3
• InChI Key： WYUCBDGZVSGXRP-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=NC=CN=1)=O

Computed Properties

• Exact Mass: 139.038176411g/mol
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines